Cas no 10408-15-8 (6-Hepten-2-one,6-methyl-)

6-Hepten-2-one,6-methyl- structure
6-Hepten-2-one,6-methyl- structure
Product Name:6-Hepten-2-one,6-methyl-
CAS No:10408-15-8
MF:C8H14O
MW:126.196162700653
CID:141247
PubChem ID:151509
Update Time:2025-04-19

6-Hepten-2-one,6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Hepten-2-one,6-methyl-
    • 6-methyl-6-hepten-2-one
    • 6-methylhept-6-en-2-one
    • 1-Hepten-6-one, 2-methyl-
    • AKOS017269845
    • DTXSID70146247
    • SCHEMBL4402095
    • NS00076590
    • FT-0699518
    • 6-methyl-hept-6-en-2-one
    • AMY15319
    • 6-Hepten-2-one, 6-methyl-
    • 2-methyl-6-oxo-hept-1-ene
    • 6-methyl -6-hepten-2-one
    • 10408-15-8
    • 2-methyl-1-hepten-6-one
    • Inchi: 1S/C8H14O/c1-7(2)5-4-6-8(3)9/h1,4-6H2,2-3H3
    • InChI Key: FMCHGBFGIKQNCT-UHFFFAOYSA-N
    • SMILES: O=C(C)CCCC(=C)C

Computed Properties

  • Exact Mass: 126.10452
  • Monoisotopic Mass: 126.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.826
  • Boiling Point: 169.4°Cat760mmHg
  • Flash Point: 49.7°C
  • Refractive Index: 1.421
  • PSA: 17.07
  • LogP: 2.32180

6-Hepten-2-one,6-methyl- Related Literature

  • 1. Cationic cyclization reactions of 6-methylhept-5-en-2-one oxime; X-ray crystal structure of 3-isopropylidene-2-methyl-Δ1-pyrroline
    Robert E. Gawley,Enrico J. Termine,Kay D. Onan J. Chem. Soc. Chem. Commun. 1981 568
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd